Cas no 2229118-77-6 (1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one)

• Product Name: 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one
• CAS No: 2229118-77-6
• MF: C₁₀H₉NO₄
• MW: 207.182762861252
• CID: 5894439
• PubChem ID: 165785237
• Update Time: 2025-10-29

1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one
• 2229118-77-6
• EN300-1798170

• Inchi： 1S/C10H9NO4/c1-3-10(12)8-5-4-7(15-2)6-9(8)11(13)14/h3-6H,1H2,2H3
• InChI Key： NBGFXLKPBVBKPZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C=C)=O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 207.05315777g/mol
• Monoisotopic Mass: 207.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 72.1Ų

Additional information on 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one

Professional Introduction to 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one (CAS No. 2229118-77-6)

1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one, identified by the CAS number 2229118-77-6, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system of a phenyl ring substituted with both methoxy and nitro groups, along with an α,β-unsaturated carbonyl functionality, exhibits unique chemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural characteristics of 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one contribute to its reactivity and make it a versatile building block in organic synthesis. The presence of the nitro group at the 2-position of the phenyl ring enhances electrophilic aromatic substitution reactions, while the methoxy group at the 4-position provides a site for nucleophilic attack. This combination allows for diverse functionalization strategies, enabling the synthesis of more complex molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The α,β-unsaturated carbonyl moiety in 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one is particularly noteworthy, as it is commonly found in many bioactive natural products and pharmaceuticals. This functionality is known to participate in various biological processes, including Michael addition reactions and P450-mediated metabolism, which are crucial for drug discovery and development.

Recent studies have highlighted the importance of such compounds in medicinal chemistry. For instance, derivatives of this class have been investigated for their antimicrobial, anti-inflammatory, and anticancer properties. The nitro group, in particular, has been shown to enhance bioavailability and metabolic stability, making it an attractive feature for drug design. Additionally, the methoxy group can influence electronic properties and binding interactions with biological targets.

The synthesis of 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one typically involves multi-step organic transformations starting from readily available aromatic precursors. One common approach involves the nitration of 4-methoxybenzaldehyde followed by condensation with malonic acid or its derivatives to form the α,β-unsaturated ketone. This method leverages classical organic reactions such as nucleophilic addition and elimination to construct the desired framework.

Innovative synthetic strategies have also been developed to improve yield and selectivity. For example, catalytic methods employing transition metals have been explored to facilitate key transformations more efficiently. These advances not only enhance the practicality of producing 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one but also contribute to broader advancements in synthetic methodology.

Beyond its synthetic utility, 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one has garnered attention for its potential role in drug discovery. Researchers are increasingly leveraging computational tools and high-throughput screening techniques to identify promising candidates for further development. The structural features of this compound make it a suitable scaffold for designing molecules that interact with specific biological pathways.

The impact of these studies extends beyond academic research. Pharmaceutical companies are actively exploring novel compounds like 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one as starting points for developing new therapies. The ability to modify its structure while retaining key pharmacophoric elements offers a strategic advantage in creating drugs with improved efficacy and reduced side effects.

The future directions for research on 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one are promising and multifaceted. Further investigation into its biological activity will be crucial for unlocking its therapeutic potential. Additionally, exploring new synthetic routes and developing greener methodologies will be essential for sustainable production at scale.

In conclusion, 1-(4-methoxy-2-nitrophenyl)prop-2-en-1-one strong>(CAS No. 2229118-77- strong>) represents a fascinating compound with significant implications in both synthetic chemistry and pharmaceutical research. Its unique structure and reactivity make it a valuable tool for scientists working on drug discovery and development.